2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrobromide

• IUPAC Name: 2-bromo-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;dihydrobromide
• InChI: InChI=1S/C6H7BrN2S.2BrH/c7-6-9-4-1-2-8-3-5(4)10-6;;/h8H,1-3H2;2*1H
• InChI Key: PQSBHAMZMKGXKI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N=C(S2)Br.Br.Br
• Molecular Formula: C6H9Br3N2S
• Molecular Weight: 380.93 g/mol

Description

2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrobromide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Coordination Chemistry and Properties

Compounds containing heteroatoms such as nitrogen and sulfur, analogous to 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrobromide, are significant in coordination chemistry. They are known for their ability to form complex compounds, demonstrating diverse properties like spectroscopic characteristics, structures, magnetic properties, and biological and electrochemical activities (Boča, Jameson, & Linert, 2011). These compounds are crucial for the synthesis of optoelectronic materials, exhibiting luminescent and electroluminescent properties when incorporated into π-extended conjugated systems (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Organic Synthesis and Catalysis

In organic synthesis, such compounds are used as versatile synthetic intermediates. They have been utilized in the synthesis of pyrano[2,3-d]pyrimidine scaffolds employing hybrid catalysts, indicating their broad synthetic applications and bioavailability. This highlights their role in facilitating complex synthetic pathways through diverse catalysts like organocatalysts, metal catalysts, and nanocatalysts, leading to the development of lead molecules for pharmaceutical industries (Parmar, Vala, & Patel, 2023).

Development of Organic Sensors

The structural features of these compounds enable their application in the development of organic sensors. Specifically, they have been employed as chemosensors for detecting metal ions, benefiting from their coordination sites provided by heteroatoms like nitrogen and sulfur. These chemosensors are essential for environmental, agricultural, and biological applications, offering a method to detect and quantify metal ions in various samples (Alharbi, 2022).